Cas no 941941-43-1 (2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide)

2-(4-Fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide is a structurally distinct heterocyclic compound featuring a 1,3,4-oxadiazole core substituted with fluorophenyl and methoxyphenyl moieties. This scaffold is of interest in medicinal chemistry due to its potential as a pharmacophore in drug discovery, particularly for targeting enzymes or receptors where such heterocycles exhibit binding affinity. The presence of fluorine and methoxy groups enhances electronic and steric properties, potentially improving bioavailability and metabolic stability. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of bioactive molecules. The compound's purity and well-defined structure support reproducible research applications.

2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide structure

941941-43-1 structure

Product Name:2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

CAS No:941941-43-1

MF:C₁₇H₁₄FN₃O₃

MW:327.309767246246

CID:5500569

Update Time:2025-05-23

2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

- 2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide
- 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide
- Inchi： 1S/C17H14FN3O3/c1-23-14-5-3-2-4-13(14)16-20-21-17(24-16)19-15(22)10-11-6-8-12(18)9-7-11/h2-9H,10H2,1H3,(H,19,21,22)
- InChI Key： IPZBJILMITYFAZ-UHFFFAOYSA-N
- SMILES： C(NC1=NN=C(C2=CC=CC=C2OC)O1)(=O)CC1=CC=C(F)C=C1

2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2726-0899-2μmol	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2726-0899-5μmol	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2726-0899-10μmol	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2726-0899-20μmol	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2726-0899-1mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2726-0899-2mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2726-0899-3mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2726-0899-4mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2726-0899-5mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2726-0899-10mg	2-(4-fluorophenyl)-N-[5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-yl]acetamide	941941-43-1	90%+	10mg	$79.0	2023-05-16

2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide Related Literature

1. An automated computational approach to kinetic model discrimination and parameter estimation†

Connor J. Taylor,Hikaru Seki,Friederike M. Dannheim,Mark J. Willis,Graeme Clemens,Brian A. Taylor,Thomas W. Chamberlain,Richard A. Bourne React. Chem. Eng., 2021,6, 1404-1411
2. An astrophysically-relevant mechanism for amino acid enantiomer enrichment

Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Additional information on 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide

Recent Advances in the Study of 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 941941-43-1)

The compound 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide (CAS: 941941-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique 1,3,4-oxadiazole core, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of both fluorophenyl and methoxyphenyl moieties suggests a promising pharmacological profile, particularly in the context of targeting specific enzymes or receptors involved in disease pathways.

Recent research has focused on the synthesis and optimization of this compound to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in vivo.

In terms of biological activity, preliminary investigations have revealed that 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide exhibits inhibitory effects against certain kinases implicated in inflammatory and oncogenic processes. Specifically, in vitro assays demonstrated significant inhibition of the JAK-STAT pathway, suggesting potential applications in autoimmune diseases and certain cancers. These findings were further corroborated by molecular docking studies, which identified key interactions between the compound and the ATP-binding site of JAK2.

Another area of interest is the compound's potential as an antimicrobial agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this molecule showed moderate to strong activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell wall synthesis, although further studies are needed to elucidate the precise molecular targets.

Despite these promising results, challenges remain in the development of 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed in future research. Ongoing studies are exploring structural modifications to improve these properties, with a particular focus on enhancing selectivity and reducing toxicity.

In conclusion, the compound 2-(4-fluorophenyl)-N-5-(2-methoxyphenyl)-1,3,4-oxadiazol-2-ylacetamide represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential for structural optimization make it a valuable candidate for further investigation. Future research should prioritize in vivo studies to validate its efficacy and safety, as well as explore its potential in combination therapies.